Cas no 57621-03-1 (N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid)

N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid structure
57621-03-1 structure
Product name:N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid
CAS No:57621-03-1
MF:C14H19NO4
MW:265.30496430397
CID:2050826
PubChem ID:10869179

N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid Chemical and Physical Properties

Names and Identifiers

    • N-(2-Acetyl-4,5-dimethoxy-phenaethyl)-acetamid
    • N-(2-acetyl-4,5-dimethoxy-phenethyl)-acetamide
    • N-(2-acetyl-4,5-dimethoxyphenethyl)acetamide
    • Acetamide, N-[2-(2-acetyl-4,5-dimethoxyphenyl)ethyl]-
    • N-[2-(2-acetyl-4,5-dimethoxy-phenyl)-ethyl]-acetamide
    • N,2-diacetyl-4,5-dimethoxy-phenethylamine
    • 57621-03-1
    • N-[2-(2-acetyl-4,5-dimethoxyphenyl)ethyl]acetamide
    • Inchi: InChI=1S/C14H19NO4/c1-9(16)12-8-14(19-4)13(18-3)7-11(12)5-6-15-10(2)17/h7-8H,5-6H2,1-4H3,(H,15,17)
    • InChI Key: LEBPBSOUZDOTOW-UHFFFAOYSA-N
    • SMILES: COc1cc(CCNC(C)=O)c(cc1OC)C(C)=O

Computed Properties

  • Exact Mass: 265.13140809g/mol
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.6Ų

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